Cas no 10337-83-4 (2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl-)

• Product Name: 2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl-
• CAS No: 10337-83-4
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• CID: 157167
• PubChem ID: 165864
• Update Time: 2025-04-19

2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Furo[2,3-h]-1-benzopyran-2-one,4,8,9-trimethyl-
• 4,8,9-trimethylfuro[2,3-h]chromen-2-one
• 5-Benzofuranacrylic acid, 4-hydroxy-beta,2,3-trimethyl-, gamma-lactone
• 10337-83-4
• DTXSID60145800
• 4-Hydroxy-beta,2,3-trimethyl-5-benzofuranacrylic acid gamma-lactone
• 4,4',5'-Trimethylangelicin
• CHEMBL3956268

• Inchi： 1S/C14H12O3/c1-7-6-12(15)17-14-10(7)4-5-11-13(14)8(2)9(3)16-11/h4-6H,1-3H3
• InChI Key： WSZHMTCJRBHJMN-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C2=C1C=CC1C(C)=CC(=O)OC2=1

Computed Properties

• Exact Mass: 228.07866
• Monoisotopic Mass: 228.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.236
• Boiling Point: 406.2°Cat760mmHg
• Flash Point: 199.5°C
• Refractive Index: 1.613
• PSA: 39.44
• LogP: 3.46440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Angular furanocoumarins